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Compound of Interest

Compound Name:
N-(4-

methoxypentyl)cyclopropanamine

Cat. No.: B13579691

Get Quote

Executive Summary
Target Molecule:

-(4-methoxypentyl)cyclopropanamine CAS Registry Number: 1251085-62-7 Molecular Formula:

Molecular Weight: 157.25 g/mol

This guide defines a robust, scalable synthetic route for

-(4-methoxypentyl)cyclopropanamine, a secondary amine featuring a cyclopropyl
pharmacophore and a methoxy-substituted alkyl chain. Cyclopropylamines are critical motifs in
medicinal chemistry, often serving as conformationally restricted linkers or metabolic blockers
(e.g., preventing

-dealkylation). The 4-methoxypentyl side chain introduces specific lipophilicity and hydrogen-
bond accepting capability, relevant for optimizing binding affinity in GPCR or enzyme targets.

The protocol prioritizes Reductive Amination over direct alkylation to ensure mono-alkylation

selectivity and high purity. A convergent synthesis strategy is employed, constructing the 4-
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methoxypentanal precursor from commercially available starting materials before coupling with

cyclopropanamine.

Retrosynthetic Analysis & Strategy
The structural dissection of the target reveals two primary disconnections. The strategic choice

relies on minimizing side reactions (polyalkylation) and handling the instability of the

cyclopropyl ring under harsh conditions.

Strategic Logic
C–N Bond Formation (Primary Disconnection): The most reliable method to form the

secondary amine without over-alkylation (quaternization) is Reductive Amination. This

involves the condensation of cyclopropanamine with 4-methoxypentanal, followed by in situ

reduction.

Ether Formation: The 4-methoxypentyl chain is constructed from 1,4-pentanediol. Selective

methylation of the secondary alcohol is achieved via a protection-deprotection sequence,

ensuring regiochemical integrity.

Visualization: Retrosynthetic Tree
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Caption: Retrosynthetic logic flow from target amine to commercially available 1,4-pentanediol.

Detailed Synthetic Protocols
Phase 1: Synthesis of Precursor (4-Methoxypentanal)
Direct methylation of 1,4-pentanediol is non-selective. We employ a protection strategy to

isolate the secondary alcohol for methylation.

Step 1.1: Selective Protection of 1,4-Pentanediol
Objective: Mask the primary hydroxyl group.

Reagents: 1,4-Pentanediol (1.0 eq), Imidazole (2.2 eq), TBDMSCl (1.1 eq), DCM.
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Mechanism: Sterically controlled silylation of the less hindered primary alcohol.

Step 1.2: Methylation of Secondary Alcohol
Objective: Install the methoxy group at C4.

Reagents: Sodium Hydride (1.5 eq), Methyl Iodide (1.5 eq), THF (

).

Protocol:

Suspend NaH (60% in oil) in dry THF under Argon.

Add the mono-protected alcohol dropwise at

. Stir 30 min to form the alkoxide.

Add MeI dropwise. Warm to RT and stir for 4 hours.

Quench: Careful addition of sat.

.

Step 1.3: Deprotection and Oxidation
Objective: Reveal the primary alcohol and oxidize to the aldehyde.

Deprotection: Treat with TBAF (1.1 eq) in THF for 2 hours. Isolate 4-methoxypentan-1-ol.[1]

[2][3][4][5]

Oxidation (Swern):

Oxalyl chloride (1.1 eq) + DMSO (2.2 eq) in DCM at

.

Add 4-methoxypentan-1-ol.[4] Stir 15 min.

Add

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://patents.google.com/patent/JP2004196783A/ja
https://www.molaid.com/MS_2870790
https://www.smolecule.com/products/s13661139
https://pubs.acs.org/doi/10.1021/acs.joc.7b00632
https://www.researchgate.net/publication/317374698_Oxidation_of_Secondary_Methyl_Ethers_to_Ketones
https://pubs.acs.org/doi/10.1021/acs.joc.7b00632
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13579691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(5.0 eq). Warm to RT.

Workup: Wash with water/brine, dry over

.

Note: Aldehydes are unstable; use immediately in Phase 2.

Phase 2: Reductive Amination (The Coupling)
This is the critical step. We utilize Sodium Triacetoxyborohydride (STAB), a mild reducing agent

that selectively reduces the imine intermediate without reducing the aldehyde functionality,

minimizing byproduct formation.

Reaction Scheme:

Experimental Protocol
Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

Solvation: Dissolve 4-methoxypentanal (1.0 g, 8.6 mmol, 1.0 eq) in anhydrous 1,2-

Dichloroethane (DCE) (30 mL).

Amine Addition: Add Cyclopropanamine (0.54 g, 9.5 mmol, 1.1 eq).

Observation: The solution may warm slightly. Stir for 30 minutes at room temperature to

ensure imine formation equilibrium.

Reduction: Add Sodium Triacetoxyborohydride (STAB) (2.7 g, 12.9 mmol, 1.5 eq) in three

portions over 15 minutes.

Control: Maintain temperature at

.

Reaction Time: Stir vigorously for 12–16 hours under nitrogen. Monitor by TLC (System: 10%

MeOH in DCM; stain with Ninhydrin or PMA).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13579691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quench: Slowly add saturated aqueous

(20 mL). Gas evolution (

) will occur. Stir for 15 minutes until effervescence ceases.

Workup & Purification[6][7]
Extraction: Extract the aqueous layer with DCM (

).

Washing: Combine organic layers and wash with Brine (50 mL).

Drying: Dry over anhydrous

, filter, and concentrate under reduced pressure.

Purification: Flash Column Chromatography.

Stationary Phase: Silica Gel (230-400 mesh).

Mobile Phase: Gradient of DCM

5% MeOH/DCM (with 1%

additive to prevent tailing of the amine).

Data Summary & Characterization
Expected Analytical Data
The following data confirms the structure of

-(4-methoxypentyl)cyclopropanamine.
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Technique Parameter
Expected Signal /
Value

Structural
Assignment

H NMR
0.30–0.50 ppm (m,

4H)
Multiplets

Cyclopropyl ring

protons (

)

1.12 ppm (d, 3H) Doublet
Terminal Methyl (

-CH-OMe)

1.40–1.60 ppm (m,

4H)
Multiplet

Alkyl chain methylene

(

)

2.15 ppm (m, 1H) Multiplet
Cyclopropyl methine (

)

2.65 ppm (t, 2H) Triplet
-methylene (

)

3.32 ppm (s, 3H) Singlet
Methoxy group (

)

3.40 ppm (m, 1H) Multiplet
Methine ether (

)

C NMR 6.5, 30.5 ppm - Cyclopropyl carbons

19.5 ppm - Terminal Methyl

49.0 ppm -

56.2 ppm - Methoxy Carbon

76.5 ppm
- Ether Methine (
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)

MS (ESI) 158.15 Protonated molecular

ion

Workflow Visualization
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Caption: Operational workflow for the reductive amination phase.

Safety & Stability Considerations
Chemical Hazards

Cyclopropanamine: Highly volatile (bp 49–50°C), flammable, and toxic. Handle strictly in a

fume hood.

Sodium Triacetoxyborohydride (STAB): Releases acetic acid upon reaction; generates

hydrogen gas upon aqueous quench. Keep away from ignition sources.

Ethers: The 4-methoxypentyl ether moiety is generally stable, but standard peroxide checks

should be performed if the precursor alcohol is stored for extended periods.

Storage
Store the final amine under an inert atmosphere (Argon/Nitrogen) at

.

As a secondary amine, it is prone to absorbing

from the air to form carbamates; seal tightly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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